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Compound of Interest

Compound Name: Methyl Stearate

Cat. No.: B116589

The following guide provides comprehensive, step-by-step procedures for the safe and
compliant disposal of methyl stearate, tailored for researchers, scientists, and drug
development professionals. Adherence to these protocols is essential for ensuring personnel
safety and environmental protection.

Immediate Safety and Hazard Assessment

Before handling methyl stearate for disposal, it is crucial to understand its properties and
potential hazards. While some safety data sheets (SDS) classify methyl stearate as not
hazardous under the OSHA Hazard Communication Standard (29 CFR 1910.1200)[1][2],
others indicate potential risks that necessitate careful handling.

e Primary Hazards: Some sources state that methyl stearate may cause skin irritation,
serious eye irritation, and respiratory irritation.[3] Accidental ingestion may also be damaging
to health.[4]

o Environmental Hazards: It may be toxic to aquatic organisms and cause long-term adverse
effects in the aquatic environment.[4] Therefore, it should not be released into the
environment.

» Combustibility: Methyl stearate is a combustible solid but does not easily propagate flame.
However, dust clouds may form an explosive mixture with air, so generating dust should be
avoided.
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e Personal Protective Equipment (PPE): When handling methyl stearate, always wear
appropriate PPE, including chemical safety goggles, gloves, and protective clothing to
prevent skin and eye contact.

Given the potential for irritation and environmental toxicity, methyl stearate waste should be
managed as hazardous chemical waste. Do not dispose of it in the regular trash or down the
drain.

Quantitative Data for Methyl Stearate

The following table summarizes key quantitative data for methyl stearate, which is important
for its safe handling and disposal.

Property Value Source(s)
CAS Number 112-61-8
Molecular Formula C19H3802

_ Crystalline Powder / Viscous
Physical State

Liquid
Melting Point 37-42°C/98.6 - 107.6 °F
Boiling Point 215°C /419 °F @ 15 mmHg
Flash Point > 112 °C/>233.6 °F
Density 0.86 g/cms3 at 20 °C
Solubility in Water Insoluble

Step-by-Step Disposal Protocol

The disposal of methyl stearate must comply with federal, state, and local regulations. The
following protocol is based on general guidelines for laboratory chemical waste.

Step 1: Waste Determination
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o Treat all unwanted methyl stearate, including residues, contaminated materials, and expired
stock, as hazardous waste. A chemical is considered waste when you no longer intend to
use it.

Step 2: Select an Appropriate Waste Container

e Choose a container that is in good condition, leak-proof, and chemically compatible with
methyl stearate. Plastic containers are often preferred over glass for hazardous waste.

e The container must have a secure, tight-fitting lid.
Step 3: Label the Waste Container

e As soon as the first drop of waste is added, label the container with a "Hazardous Waste" tag
provided by your institution's Environmental Health and Safety (EHS) department.

e The label must include the following information:

[¢]

The full chemical name: "Methyl Stearate". Do not use abbreviations or chemical
formulas.

[e]

The quantity or percentage of the waste. For mixtures, list all components.

[e]

The date of waste generation (the date the container was started).

o

The physical hazards (e.g., combustible, irritant).

[¢]

The location of origin (e.g., building and room number).
o The name and contact information of the Principal Investigator or responsible person.
Step 4: Store the Waste Container Properly

» Store the labeled waste container in a designated "Satellite Accumulation Area" (SAA), which
must be at or near the point of waste generation.

o Keep the container closed at all times, except when adding waste.
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o Segregate the methyl stearate waste from incompatible materials, particularly strong
oxidizing agents like nitrates or oxidizing acids.

» Ensure the SAA is inspected weekly for any signs of leakage.
Step 5: Arrange for Waste Pickup
e Do not accumulate more than 55 gallons of hazardous waste in your SAA.

o Once the container is full, or within one year of the start date (regulations may vary), submit
a hazardous waste collection request to your institution's EHS office.

e Do not transport the hazardous waste yourself. Trained EHS personnel or licensed
contractors will collect the waste directly from your laboratory.

Step 6: Disposal of Empty Containers

» A container that held methyl stearate must be triple-rinsed with a suitable solvent (such as
60-70% ethanol) to remove all residue.

e The rinsate (the solvent from rinsing) must be collected and disposed of as hazardous
waste.

« After triple-rinsing and air-drying, deface or remove all chemical labels from the empty
container. It may then be disposed of as regular trash, though institutional policies may vary.

Spill and Emergency Procedures

In the event of a spill, follow these immediate procedures:

e Remove Ignition Sources: Immediately remove all sources of ignition from the area.
o Evacuate and Alert: Alert personnel in the immediate area.

e Control the Spill: For small spills, dampen the solid material with 60-70% ethanol to minimize
dust generation and transfer it to a suitable, labeled container for disposal. Use absorbent
paper dampened with the same solvent to clean up any remaining residue.
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o Decontaminate: Wash all contaminated surfaces with the ethanol solution, followed by a

soap and water solution.

o Dispose of Cleanup Materials: Seal all contaminated items (absorbent pads, gloves, etc.) in
a vapor-tight plastic bag and manage them as hazardous waste.

o Seek Medical Attention:
o Skin Contact: Wash the affected area with plenty of soap and water.

o Eye Contact: Immediately flush eyes with running water for at least 15 minutes, removing

contact lenses if possible.
o Inhalation: Move the affected person to fresh air.
o Consult a physician if symptoms persist or in case of significant exposure.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper

disposal of methyl stearate.

Final Disposal

Preparation & Collection Storage

Click to download full resolution via product page

Caption: Workflow for the compliant disposal of methyl stearate waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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